molecular formula C25H26ClN5O4S B8458808 1h-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,1-[[5-(5-chloro-2-thienyl)-3-isoxazolyl]methyl]-2-[[[1-(1-methylethyl)-4-piperidinyl]amino]carbonyl]-

1h-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,1-[[5-(5-chloro-2-thienyl)-3-isoxazolyl]methyl]-2-[[[1-(1-methylethyl)-4-piperidinyl]amino]carbonyl]-

Cat. No.: B8458808
M. Wt: 528.0 g/mol
InChI Key: PFXRYXPRYTZFLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,1-[[5-(5-chloro-2-thienyl)-3-isoxazolyl]methyl]-2-[[[1-(1-methylethyl)-4-piperidinyl]amino]carbonyl]- is a useful research compound. Its molecular formula is C25H26ClN5O4S and its molecular weight is 528.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,1-[[5-(5-chloro-2-thienyl)-3-isoxazolyl]methyl]-2-[[[1-(1-methylethyl)-4-piperidinyl]amino]carbonyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,1-[[5-(5-chloro-2-thienyl)-3-isoxazolyl]methyl]-2-[[[1-(1-methylethyl)-4-piperidinyl]amino]carbonyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C25H26ClN5O4S

Molecular Weight

528.0 g/mol

IUPAC Name

1-[[5-(5-chlorothiophen-2-yl)-1,2-oxazol-3-yl]methyl]-2-[(1-propan-2-ylpiperidin-4-yl)carbamoyl]pyrrolo[2,3-b]pyridine-5-carboxylic acid

InChI

InChI=1S/C25H26ClN5O4S/c1-14(2)30-7-5-17(6-8-30)28-24(32)19-10-15-9-16(25(33)34)12-27-23(15)31(19)13-18-11-20(35-29-18)21-3-4-22(26)36-21/h3-4,9-12,14,17H,5-8,13H2,1-2H3,(H,28,32)(H,33,34)

InChI Key

PFXRYXPRYTZFLP-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1CCC(CC1)NC(=O)C2=CC3=CC(=CN=C3N2CC4=NOC(=C4)C5=CC=C(S5)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 630 mg of 1-[5-(5-Chloro-thiophen-2-yl)-isoxazol-3-ylmethyl]-2-(1-isopropyl-piperidin-4-ylcarbamoyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid methyl ester in 60 mL MeOH, 8.7 mL of a 1M aqueous NaOH solution were added. The reaction mixture was heated to 60° C. for 3 h. After cooling to RT 8.8 mL of a 1M aqueous HCl were added and the solvents were removed under reduced pressure. The residue was stirred with water/MeCN 2:1 and the precipitated product was collected by filtration.
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